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Compound of Interest |

2-(4-Bromophenyl)ethanimidamide
Compound Name:
hydrochloride
CAS No.: 59104-21-1
\ J

Executive Summary

2-(4-Bromophenyl)ethanimidamide hydrochloride (CAS Ref: 59104-21-1 for parent
amidine) is a halogenated organic salt commonly used as a synthetic intermediate in medicinal
chemistry.

Critical Directive: This compound must NEVER be disposed of in the sanitary sewer (sink) or
general trash. Due to the presence of the bromine atom on the aromatic ring, it requires
segregation into Halogenated Waste Streams to prevent the release of corrosive hydrogen
bromide (HBr) gas and potential dioxin formation during standard combustion.

Chemical Dossier & Hazard Assessment

Before initiating disposal, verify the chemical identity to ensure this protocol applies.
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Parameter Data

) 2-(4-Bromophenyl)ethanimidamide
Chemical Name
hydrochloride

4-Bromophenylacetamidine HCI; 4-
Synonyms o )
Bromobenzeneethanimidamide HCI

59104-21-1 (Parent Amidine); Salt forms often
CAS Number referenced under parent CAS in operational
EHS databases.[1]

Formula CsHoBrN2[1][2][3] - HCI
Physical State White to off-white crystalline solid
Solubility Soluble in water, methanol, DMSO

Irritant: Skin (Cat 2), Eyes (Cat 2A), Respiratory

Primary Hazards )
(STOT SE 3). Hygroscopic.

The "Why" Behind the Protocol

Scientific Integrity Note: Why do we segregate this specific salt?

e Halogen Load: Upon incineration, the bromine atom is liberated. In standard municipal
incinerators, this forms Hydrogen Bromide (HBr), a highly corrosive acid gas that damages
filtration equipment.

o Dioxin Precursors: Improper combustion of halogenated aromatics at lower temperatures
(<850°C) can theoretically catalyze the formation of brominated dioxins/furans.

o Operational Compliance: Designated "Halogenated Waste" streams are routed to high-
temperature incinerators equipped with alkaline scrubbers specifically designed to neutralize
acid gases (HBr/HCI).

Disposal Decision Tree (Workflow)

The following diagram illustrates the logical flow for disposing of 2-(4-
Bromophenyl)ethanimidamide HCI based on its physical state in your laboratory.
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Waste Generation:
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Click to download full resolution via product page

Figure 1: Operational workflow for the segregation and disposal of brominated amidine salts.
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Detailed Operational Procedures
Protocol A: Solid Waste Disposal (Pure Substance &
PPE)

Applicable for: Expired stock, weighing boat residues, contaminated gloves/paper towels.
o Containment: Use a chemically resistant polyethylene bag (minimum 2 mil thickness).

e Double Bagging: Place the primary bag inside a second clear bag to prevent leakage of fine
particulate matter.

e Labeling: Affix a Hazardous Waste Label.
o Constituent: "2-(4-Bromophenyl)ethanimidamide HCI"[2][4]
o Hazard Checkbox: Toxic, Irritant.

o Critical Tag: Write "THALOGENATED ORGANIC SOLID" clearly. This ensures the waste
handler does not classify it as general "Lab Trash."

o Storage: Store in a closed container in your Satellite Accumulation Area (SAA) until pickup.
Protocol B: Liquid Waste Disposal (Solutions)
Applicable for: Reaction mother liquors, HPLC waste, dissolved samples.

o Compatibility Check: Ensure the solution pH is between 3 and 10. (Amidine salts are stable,

but extreme pH can cause hydrolysis).

e Segregation: Pour into the Halogenated Waste Carboy (typically yellow-tagged or distinct
from non-halogenated solvents).

o Note: Even if the solvent is water or methanol (non-halogenated), the solute (the
brominated amidine) contaminates the entire volume, reclassifying it as Halogenated
Waste.
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e Documentation: On the carboy log sheet, record the estimated concentration of the
brominated compound.

Protocol C: Emergency Spill Response

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95
respirator to prevent inhalation (respiratory irritant).

o Containment: Do not dry sweep if dust generation is likely. Cover with a wet paper towel or
use a HEPA vacuum designated for chemical cleanup.

o Cleanup: Wipe the area with water and a mild detergent.

o Disposal: Treat all cleanup materials (towels, gloves) as Solid Waste (see Protocol A).

Regulatory & Compliance Context

o RCRA (USA): While this specific compound is not typically P-listed or U-listed, it falls under
Process Waste rules. Generators must characterize waste based on toxicity and chemical
composition. The presence of the halogen (Bromine) drives the disposal pathway.

o EPA Waste Codes: If mixed with spent halogenated solvents (e.g., DCM, Chloroform), the
mixture often carries F-codes (FO01/F002). If pure, it is managed as "Non-RCRA Regulated
Hazardous Waste" (unless characteristic for toxicity), but institutional policy almost
universally mandates incineration for organobromides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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